Cas no 5401-94-5 (5-nitro-1H-indazole)

5-Nitro-1H-indazole is a heterocyclic organic compound featuring a nitro group at the 5-position of the indazole scaffold. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its nitro group enhances electrophilic properties, facilitating further functionalization through reduction or substitution reactions. The indazole core contributes to its potential as a building block for biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's stability under standard conditions ensures consistent performance in synthetic applications. Its well-defined chemical properties and versatility make it a reliable choice for research and industrial processes requiring precise molecular modifications.
5-nitro-1H-indazole structure
5-nitro-1H-indazole structure
Product Name:5-nitro-1H-indazole
CAS No:5401-94-5
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD00005693
CID:45816
PubChem ID:21501
Update Time:2025-10-18

5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-1H-indazole
    • 5-Nitroindazole
    • 5-Nitro (1H)indazole
    • 1H-INDAZOLE, 5-NITRO-
    • WSGURAYTCUVDQL-UHFFFAOYSA-N
    • 235Y7P37ZD
    • 5NI
    • 2H-Indazole, 5-nitro-
    • 5-Nitroindazol
    • 5-nitro-indazole
    • 5-nitro indazole
    • 5-nitro-1H-indazol
    • 5-nitro-IH-indazole
    • 5-nitro-2H-indazole
    • PubChem15672
    • 4lm0
    • DSSTox_RID_83391
    • DSSTox_CID_29272
    • DSSTox_GSID_49316
    • KSC490
    • CHEMBL165372
    • 5-NITRO-1H-BENZOPYRAZOLE
    • NSC5032
    • CS-B1273
    • NS00020000
    • HMS2699L04
    • Q-200548
    • DTXSID5049316
    • EN300-18228
    • AKOS015966034
    • 3-[(2-THIENYLTHIO)METHYL]BENZOICACID
    • HMS3604H19
    • F0001-1417
    • FT-0602362
    • AM20040676
    • MFCD00005693
    • Tox21_202925
    • INDAZOLE, 5-NITRO-
    • MLS000728712
    • N0398
    • BRN 0007936
    • Q27253724
    • DB04534
    • NSC-5032
    • NSC 5032
    • NCGC00260471-01
    • CAS-5401-94-5
    • SCHEMBL17594510
    • 5401-94-5
    • InChI=1/C7H5N3O2/c11-10(12)6-1-2-7-5(3-6)4-8-9-7/h1-4H,(H,8,9
    • PD059222
    • NITROINDAZOLE, 5-
    • AQ-776/40649175
    • CCRIS 4134
    • NCGC00245898-01
    • PB25890
    • SY002722
    • AKOS024268503
    • EINECS 226-451-5
    • DTXCID4029272
    • A7852
    • AKOS000120077
    • 5-Nitroindazole, >=99%
    • 5-23-06-00180 (Beilstein Handbook Reference)
    • A829911
    • Z57471016
    • AS-11700
    • SMR000306991
    • AC-2732
    • UNII-235Y7P37ZD
    • BCP23472
    • SCHEMBL148826
    • BDBM50304144
    • 65750-01-8
    • Nitro1Hindazole, 5
    • 1HIndazole, 5nitro
    • Nitroindazole, 5
    • STK764725
    • 5Nitro1Hindazole
    • DB-207167
    • DB-014603
    • 5-nitro-1H-indazole
    • MDL: MFCD00005693
    • Inchi: 1S/C7H5N3O2/c11-10(12)6-1-2-7-5(3-6)4-8-9-7/h1-4H,(H,8,9)
    • InChI Key: WSGURAYTCUVDQL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=NN2)C=1)=O
    • BRN: 0007936

Computed Properties

  • Exact Mass: 163.03800
  • Monoisotopic Mass: 163.038176
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2
  • Topological Polar Surface Area: 74.5

Experimental Properties

  • Color/Form: Buff crystal
  • Density: 1.5250
  • Melting Point: 207.0 to 213.0 deg-C
  • Boiling Point: 383.3°C at 760 mmHg
  • Flash Point: 185.6 °C
  • Refractive Index: 1.74
  • PSA: 74.50000
  • LogP: 1.99430
  • Solubility: Not determined

5-nitro-1H-indazole Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26-S36/37/39
  • RTECS:NK7962000
  • Hazardous Material Identification: Xn
  • TSCA:Yes
  • Storage Condition:Sealed in dry,Room Temperature
  • Risk Phrases:R20/21/22; R36; R68
  • Safety Term:S26;S36/37/39

5-nitro-1H-indazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-nitro-1H-indazole Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:5401-94-5)5-Nitroindazole
Order Number:sfd21691
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
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Amadis Chemical Company Limited
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(CAS:5401-94-5)5-nitro-1H-indazole
Order Number:A7852
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):188.0/320.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:5401-94-5)5-硝基吲唑
Order Number:LE5710723
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
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Email:18501500038@163.com

5-nitro-1H-indazole Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5401-94-5)5-Nitroindazole
sfd21691
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:5401-94-5)5-nitro-1H-indazole
A7852
Purity:99%/99%
Quantity:500g/1kg
Price ($):188.0/320.0
Email